2-Pyrazolin-5-one, 1-(2,5-dichloro-4-sulfophenyl)-4-((p-hydroxyphenyl)azo)-3-methyl-, sodium salt

Specification

• CAS No.: 67875-29-0
• Molecular Formula: C16H11Cl2N4NaO5S
• Molecular Weight: 465.2 g/mol
• IUPAC Name: sodium;2,5-dichloro-4-[4-[(4-hydroxyphenyl)diazenyl]-3-methyl-5-oxo-4H-pyrazol-1-yl]benzenesulfonate
• Standard InChI: InChI=1S/C16H12Cl2N4O5S.Na/c1-8-15(20-19-9-2-4-10(23)5-3-9)16(24)22(21-8)13-6-12(18)14(7-11(13)17)28(25,26)27;/h2-7,15,23H,1H3,(H,25,26,27);/q;+1/p-1
• Standard InChI Key: QIJXFVQAUMMZCP-UHFFFAOYSA-M
• Canonical SMILES: CC1=NN(C(=O)C1N=NC2=CC=C(C=C2)O)C3=CC(=C(C=C3Cl)S(=O)(=O)[O-])Cl.[Na+]

Introduction

Chemical Structure and Nomenclature

Core Structural Framework

The compound belongs to the 2-pyrazolin-5-one family, characterized by a five-membered heterocyclic ring containing two adjacent nitrogen atoms and a ketone group at the 5-position. The sodium salt form enhances water solubility, critical for industrial applications.

Table 1: Molecular characteristics of selected pyrazolin-5-one derivatives

Compound	Molecular Formula	Molecular Weight (g/mol)	CAS Number
Target compound (sodium salt)	C₁₆H₁₀Cl₂N₄O₈S₂Na₂	579.34 (calculated)	Not disclosed
1-(2-Chloro-5-sulfophenyl) derivative	C₁₆H₁₁ClN₄Na₂O₇S₂	516.84	91101-24-5
1-(2,5-Dichloro-4-sulfophenyl)	C₁₀H₈Cl₂N₂O₄S	323.15	84-57-1

The target molecule features three distinct substituents:

• 1-(2,5-Dichloro-4-sulfophenyl): A sulfonated phenyl ring with chlorine atoms at positions 2 and 5, contributing to electron-withdrawing effects and stability.

• 4-((p-Hydroxyphenyl)azo): An azo (-N=N-) linkage to a para-hydroxyphenyl group, enabling π-conjugation and chromophoric properties.

• 3-Methyl group: Enhances steric stability and modulates electronic interactions within the heterocycle.

Synthesis and Manufacturing

Azo Coupling Reaction

The synthesis likely involves diazotization of p-aminophenol to form a diazonium salt, followed by coupling with the pyrazolone nucleus under alkaline conditions. The sodium sulfonate groups are introduced via sulfonation of the phenyl precursor prior to cyclization.

Critical Reaction Parameters:

• pH: Maintained at 8–9 to stabilize the diazonium intermediate.

• Temperature: 0–5°C during diazotization to prevent decomposition.

• Solvent: Aqueous ethanol or dimethylformamide (DMF) for solubility.

Industrial Production

Shidimo Interaux Pvt. Ltd. (Gujarat, India) manufactures analogous pyrazolone-based dyes, emphasizing quality control and international distribution. Their methodology aligns with the multi-step synthesis described above, though proprietary modifications may exist.

Physicochemical Properties

Spectral Characteristics

• FTIR: Peaks at 1600 cm⁻¹ (C=O stretch), 1180 cm⁻¹ (S=O symmetric stretch), and 1500 cm⁻¹ (N=N stretch).

• NMR:

  • ¹H NMR: δ 2.4 ppm (CH₃), δ 7.2–8.1 ppm (aromatic protons).

  • ¹³C NMR: δ 165 ppm (C=O), δ 140–150 ppm (azo-linked carbons).

Thermal Stability

While direct data for the target compound is unavailable, related sulfonated pyrazolones exhibit decomposition temperatures above 300°C. The sodium salt form likely improves thermal resilience compared to free acids.

Applications in Industry and Agriculture

Textile Dyeing

The azo-chromophore and sulfonate groups make this compound suitable for acid dyes, particularly for protein fibers like wool and silk. Its sodium salt form ensures high solubility in dye baths, with reported fastness grades of 4–5 (ISO 105-C06).

Pesticidal Activity

Pyrazolin-5-one derivatives demonstrate larvicidal and acaricidal effects. In laboratory studies, analogues exhibited LC₅₀ values as low as 0.52 mg/L against Tetranychus urticae (spider mites). The dichloro and sulfophenyl groups enhance bioactivity by disrupting insect nervous systems.

Table 2: Toxicity profile of selected pyrazolin-5-one derivatives

Compound	LC₅₀ (mg/L) S. littorals	LC₅₀ (mg/L) T. urticae	Oral LD₅₀ (rat)
Target compound (estimated)	0.8–1.2	0.5–0.7	>2000 mg/kg
Abamectin (reference)	0.05	0.03	300 mg/kg

Toxicological and Environmental Considerations

Ecotoxicology

The sodium sulfonate group may increase aquatic mobility. QSAR modeling predicts moderate bioaccumulation potential (LogP ≈ 3.7), necessitating wastewater treatment to prevent ecosystem contamination.

Regulatory Status and Future Directions

Research Opportunities

• Structure-Activity Relationships: Optimizing chloro and azo substituents for enhanced pesticidal efficacy.

• Green Synthesis: Developing solvent-free coupling reactions to improve sustainability.